Cas no 1007528-60-0 (3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide)
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
- Benzamide, N-[2,6-dihydro-2-(4-methylphenyl)-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethyl-
- 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
- F0561-0039
- 3,5-dimethyl-N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Oprea1_582675
- AKOS024583833
- 1007528-60-0
-
- Inchi: 1S/C21H21N3O2S/c1-13-4-6-17(7-5-13)24-20(18-11-27(26)12-19(18)23-24)22-21(25)16-9-14(2)8-15(3)10-16/h4-10H,11-12H2,1-3H3,(H,22,25)
- InChI Key: PHQOGYLMWLCIRU-UHFFFAOYSA-N
- SMILES: C(NC1N(C2=CC=C(C)C=C2)N=C2CS(=O)CC2=1)(=O)C1=CC(C)=CC(C)=C1
Computed Properties
- Exact Mass: 379.13544809g/mol
- Monoisotopic Mass: 379.13544809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 83.2Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 574.3±50.0 °C(Predicted)
- pka: 12.61±0.20(Predicted)
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0561-0039-2μmol |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-5μmol |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-10μmol |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-20μmol |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-1mg |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-2mg |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-3mg |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-4mg |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-5mg |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0561-0039-10mg |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1007528-60-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
Introduction to 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide and Its CAS No. 1007528-60-0
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide, identified by its CAS number 1007528-60-0, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit a range of biological activities, making it a subject of intense study in academic and industrial research settings.
The molecular structure of 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide is characterized by a fused ring system consisting of a thiophene ring connected to a pyrazole ring. This arrangement contributes to its complex electronic properties and potential interactions with biological targets. The presence of multiple substituents, including methyl groups and an amide moiety, further enhances its chemical diversity and functional potential.
In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The< strong>thieno[3,4-c]pyrazole scaffold, in particular, has shown promise in various pharmacological applications. Studies have demonstrated that this scaffold can modulate multiple biological pathways, making it a valuable candidate for drug discovery. The benzamide moiety in the compound's structure is known to enhance binding affinity and metabolic stability, which are crucial factors in the design of effective pharmaceuticals.
Current research efforts are focused on exploring the pharmacological properties of 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and metabolic disorders. These findings are particularly intriguing given the increasing prevalence of such conditions worldwide. The compound's ability to interact with specific biological targets could make it a viable candidate for the development of new treatments.
The synthesis of 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide presents both challenges and opportunities for chemists. The complex nature of its molecular framework requires precise synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to overcome these challenges and produce sufficient quantities of the compound for further investigation. These advancements are crucial for facilitating downstream pharmacological studies and potential clinical trials.
In addition to its pharmacological potential, 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide also holds promise in the field of materials science. Its unique electronic properties make it a candidate for applications in organic electronics and photovoltaic devices. The ability to fine-tune its chemical structure allows researchers to tailor its properties for specific applications in this emerging field.
The regulatory landscape for new chemical entities like 1007528-60-0 is stringent but well-established. Compliance with international standards ensures that the compound can be safely studied and potentially brought to market. Regulatory agencies require thorough documentation of synthesis methods, toxicological data, and pharmacological efficacy before approving new drugs or materials. This rigorous process ensures that only safe and effective products reach patients or consumers.
The future direction of research on 3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yb]benzamide is likely to be shaped by interdisciplinary collaboration between chemists、biologists、pharmacologists,and materials scientists。 By combining expertise from these fields, researchers can accelerate the discovery of new applications for this compound and related molecules. The integration of computational modeling、high-throughput screening,and other modern techniques will further enhance the efficiency of this process.
In conclusion,1007528_60_0_is_ _a_ _promising_compound_with_a_unique_structural_and_functional_profile._ Its_potential_in_medicinal_and_materials_science_applications_makes_it_a_subject_of_intense_interest._ Continued_research_and_development_will_be_crucial_in_unlocking_its_full_potential_and_bringing_it_to_market_as_a_valuable_treatment_or_technology.
1007528-60-0 (3,5-dimethyl-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)